Cas no 176174-12-2 (3H-Imidazo[1,2-a]benzimidazole,2,9-dihydro-6-methyl-)
176174-12-2 structure
Product Name:3H-Imidazo[1,2-a]benzimidazole,2,9-dihydro-6-methyl-
CAS No:176174-12-2
MF:C10H11N3
MW:173.214441537857
CID:112259
Update Time:2024-01-24
3H-Imidazo[1,2-a]benzimidazole,2,9-dihydro-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[1,2-a]benzimidazole,2,9-dihydro-6-methyl-
- 1H-Imidazo[1,2-a]benzimidazole,2,3-dihydro-6-methyl-(9CI)
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- Inchi: 1S/C10H11N3/c1-7-2-3-9-8(6-7)12-10-11-4-5-13(9)10/h2-3,6H,4-5H2,1H3,(H,11,12)
- InChI Key: HAIYOOJHWRYQAN-UHFFFAOYSA-N
- SMILES: C12NCCN1C1=CC=C(C)C=C1N=2
Computed Properties
- Exact Mass: 173.09543
- Monoisotopic Mass: 173.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6A^2
Experimental Properties
- PSA: 29.85
3H-Imidazo[1,2-a]benzimidazole,2,9-dihydro-6-methyl- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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